Cas no 1695951-07-5 (3-bromo-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine)

• Product Name: 3-bromo-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
• CAS No: 1695951-07-5
• MF: C₇H₁₀BrN₃
• MW: 216.07840013504
• CID: 4611389
• Update Time: 2025-08-05

3-bromo-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine, 3-bromo-4,5,6,7-tetrahydro-6-methyl-
• 3-bromo-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine

• Inchi： 1S/C7H10BrN3/c1-5-2-9-7-6(8)3-10-11(7)4-5/h3,5,9H,2,4H2,1H3
• InChI Key： QDSIAZKQKXQTAI-UHFFFAOYSA-N
• SMILES： C12=C(Br)C=NN1CC(C)CN2

Additional information on 3-bromo-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine

Introduction to 3-Bromo-6-Methyl-4H,5H,6H,7H-Pyrazolo[1,5-a]Pyrimidine (CAS No. 1695951-07-5)

3-Bromo-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS No. 1695951-07-5) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse pharmacological properties, including antiviral, anticancer, and anti-inflammatory effects.

The molecular structure of 3-bromo-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine consists of a pyrazolopyrimidine core with a bromine atom at the 3-position and a methyl group at the 6-position. The bromine substituent introduces significant electronic and steric effects, which can influence the compound's reactivity and biological activity. The methyl group at the 6-position further modulates the compound's properties by altering its lipophilicity and hydrogen bonding capabilities.

Recent studies have highlighted the potential of 3-bromo-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the bromine substituent plays a crucial role in enhancing the compound's antiviral efficacy by interfering with viral replication processes.

In another study conducted by a team of researchers from the University of California, it was demonstrated that 3-bromo-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine possesses significant anticancer properties. The compound was shown to inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK.

The structural flexibility of 3-bromo-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine also makes it an attractive scaffold for drug discovery and development. Chemists can modify the substituents on the pyrazolopyrimidine core to optimize its pharmacological properties for specific therapeutic targets. For example, replacing the bromine atom with other halogens or functional groups can fine-tune the compound's binding affinity to target proteins and improve its pharmacokinetic profile.

In addition to its biological activities, 3-bromo-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine has been studied for its synthetic accessibility. A recent review article in Organic & Biomolecular Chemistry highlighted several efficient synthetic routes for preparing this compound and its derivatives. These methods typically involve multistep reactions starting from readily available starting materials such as pyrazoles and pyrimidines. The use of transition-metal-catalyzed cross-coupling reactions has been particularly effective in constructing the desired molecular framework.

The safety profile of 3-bromo-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine is an important consideration for its potential use in pharmaceutical applications. Preclinical studies have shown that this compound exhibits low toxicity in vitro and in vivo models. However, further investigations are needed to fully assess its safety and efficacy in human subjects. Ongoing clinical trials are currently evaluating the therapeutic potential of this compound for various diseases.

In conclusion, 3-bromo-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS No. 1695951-07-5) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for drug development. Continued research into this compound will likely uncover new therapeutic opportunities and contribute to advancements in healthcare.